Cas no 1807111-18-7 (2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde
• CAS No: 1807111-18-7
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4895531
• Update Time: 2025-07-19

2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-3-7(14-2)8(9(10)11)12-6(5)4-13/h3-4,9H,1-2H3
• InChI Key： DOACZERYIBQJQC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(C=O)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde (CAS No. 1807111-18-7)

2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde (CAS No. 1807111-18-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde is C₁₀H₉F₂O₂N, and it has a molecular weight of approximately 209.18 g/mol. The presence of difluoromethyl, methoxy, and methyl groups on the pyridine ring imparts distinct chemical properties to this compound, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer progression.

The difluoromethyl group in 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of drug candidates. This feature is crucial for improving the pharmacokinetic properties of therapeutic agents, thereby enhancing their efficacy and reducing potential side effects. Additionally, the methoxy and methyl groups contribute to the overall lipophilicity and electronic properties of the molecule, which can be fine-tuned to optimize binding affinity to specific biological targets.

In the agrochemical industry, 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its unique chemical structure allows for the design of compounds with enhanced selectivity and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited potent herbicidal activity against a range of weed species while showing minimal toxicity to non-target organisms.

The synthetic accessibility of 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported for its preparation, including metal-catalyzed reactions and electrophilic aromatic substitutions. These methods provide researchers with flexible options for large-scale production and structural modifications.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-methylpyridine-6-carboxaldehyde (CAS No. 1807111-18-7) is a highly valuable compound with a wide range of applications in medicinal chemistry and agrochemicals. Its unique chemical structure, coupled with its synthetic accessibility, makes it an attractive candidate for further exploration and development. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.